Cas no 26767-96-4 (2-Pentanone,5-hydroxy-4-methyl-1-(2,3,4,5-tetrahydro-5-methyl[2,3'-bifuran]-5-yl)- (9CI))
![2-Pentanone,5-hydroxy-4-methyl-1-(2,3,4,5-tetrahydro-5-methyl[2,3'-bifuran]-5-yl)- (9CI) structure](https://www.kuujia.com/scimg/cas/26767-96-4x500.png)
26767-96-4 structure
Product name:2-Pentanone,5-hydroxy-4-methyl-1-(2,3,4,5-tetrahydro-5-methyl[2,3'-bifuran]-5-yl)- (9CI)
2-Pentanone,5-hydroxy-4-methyl-1-(2,3,4,5-tetrahydro-5-methyl[2,3'-bifuran]-5-yl)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Pentanone,5-hydroxy-4-methyl-1-(2,3,4,5-tetrahydro-5-methyl[2,3'-bifuran]-5-yl)- (9CI)
- 1-[5-(furan-3-yl)-2-methyloxolan-2-yl]-5-hydroxy-4-methylpentan-2-one
- Ipomeamaronol
- 1-[5-(uran-3-yl)-2-methyloxolan-2-yl]-5-hydroxy-4-methylpentan-2-one
- 2-Pentanone, 5-hydroxy-4-methyl-1-(2,3,4,5-tetrahydro-5-methyl(2,3'-bifuran)-5-yl)-
- CHEBI:168579
- 1-(5-(3-Furyl)-2-methyl-tetrahydro-2-furyl)-5-hydroxy-4-methyl-2-pentanone
- 26767-96-4
- 5-19-05-00487 (Beilstein Handbook Reference)
- LMFA05000668
- 26767-97-5
- Ipomeamarono
- 2-Pentanone, 1-(5-(3-furyl)tetrahydro-2-methyl-2-furyl)-5-hydroxy-4-methyl-, stereoisomer
- DTXSID60949582
- BRN 1583162
- 2-Pentanone, 1-(5-(3-furyl)-2-methyl-tetrahydro-2-furyl)-5-hydroxy-4-methyl-
- 2-Pentanone, 5-hydroxy-4-methyl-1-(2,3,4,5-tetrahydro-5-methyl-(2,3'-bifuran)-5-yl)-
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- Inchi: InChI=1S/C15H22O4/c1-11(9-16)7-13(17)8-15(2)5-3-14(19-15)12-4-6-18-10-12/h4,6,10-11,14,16H,3,5,7-9H2,1-2H3
- InChI Key: LKVKWNDXOWODLO-UHFFFAOYSA-N
- SMILES: OCC(CC(CC1(CCC(C2C=COC=2)O1)C)=O)C
Computed Properties
- Exact Mass: 266.15186
- Monoisotopic Mass: 266.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 59.7Ų
Experimental Properties
- PSA: 59.67
2-Pentanone,5-hydroxy-4-methyl-1-(2,3,4,5-tetrahydro-5-methyl[2,3'-bifuran]-5-yl)- (9CI) Related Literature
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Ben Bardsley,Marco S. Smith,Bob H. Gibbon Org. Biomol. Chem., 2010,8, 1876-1880
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Li Song,Hongsheng Yang,Chunlong Dai,Yukun Xiao,Xinqun Zhang,Yuyang Han,Congcong Bai,Bing Lu,Qianwen Liu,Yang Zhao,Zhipan Zhang,Liangti Qu Energy Environ. Sci., 2021,14, 3075-3085
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Kaifeng Chen,Weijie Chen,Fangyuan Chen,Haiman Zhang,Huiying Xu,Zhi Zhou,Wei Yi Org. Chem. Front., 2021,8, 4452-4458
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Chiharu Ozakai,Kei Kitamura,Mitsuyo Horikawa,To-sho Hoshiyama,Akari Imamura,Tatsuro Yoneyama,Akemi Umeyama,Masaaki Noji,Tetsuto Tsunoda,Hiroto Kaku New J. Chem., 2022,46, 2600-2604
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5. Stapling of unprotected helical peptides via photo-induced intramolecular thiol–yne hydrothiolation†Yuan Tian,Jingxu Li,Hui Zhao,Xiangze Zeng,Dongyuan Wang,Qisong Liu,Xiaogang Niu,Xuhui Huang,Naihan Xu,Zigang Li Chem. Sci., 2016,7, 3325-3330
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